(2-methoxyethyl)(3,3,3-trifluoropropyl)amine hydrochloride
Overview
Description
(2-methoxyethyl)(3,3,3-trifluoropropyl)amine hydrochloride is a chemical compound with the molecular formula C6H12F3NO·HCl. It is a derivative of amine, characterized by the presence of both methoxyethyl and trifluoropropyl groups. This compound is often used in various chemical reactions and has applications in scientific research.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2-methoxyethyl)(3,3,3-trifluoropropyl)amine hydrochloride typically involves the reaction of 3,3,3-trifluoropropylamine with 2-methoxyethanol under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and under an inert atmosphere to prevent unwanted side reactions. The product is then purified and converted to its hydrochloride salt form.
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reactants and catalysts, with stringent control over reaction parameters to ensure high yield and purity. The final product is subjected to rigorous quality control measures before being marketed.
Chemical Reactions Analysis
Types of Reactions
(2-methoxyethyl)(3,3,3-trifluoropropyl)amine hydrochloride undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: It can be reduced to form simpler amine derivatives.
Substitution: The methoxyethyl and trifluoropropyl groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various halogenating agents for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure desired outcomes.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted amine derivatives.
Scientific Research Applications
(2-methoxyethyl)(3,3,3-trifluoropropyl)amine hydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the production of various chemical compounds.
Biology: The compound is used in the study of biological processes and as a tool in biochemical assays.
Industry: The compound is used in the manufacture of specialty chemicals and as a component in various industrial processes.
Mechanism of Action
The mechanism of action of (2-methoxyethyl)(3,3,3-trifluoropropyl)amine hydrochloride involves its interaction with specific molecular targets. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact pathways involved depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Similar Compounds
(2-methoxyethyl)amine hydrochloride: Lacks the trifluoropropyl group, making it less versatile in certain reactions.
(3,3,3-trifluoropropyl)amine hydrochloride: Lacks the methoxyethyl group, limiting its applications in organic synthesis.
Uniqueness
The presence of both methoxyethyl and trifluoropropyl groups in (2-methoxyethyl)(3,3,3-trifluoropropyl)amine hydrochloride makes it unique and versatile. This dual functionality allows it to participate in a wider range of chemical reactions and enhances its utility in various scientific and industrial applications.
Properties
CAS No. |
2742657-82-3 |
|---|---|
Molecular Formula |
C6H13ClF3NO |
Molecular Weight |
207.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
